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Compound of Interest

Compound Name: Butane-1,4-13C2

cat. No.: B1626772

This technical guide provides a comprehensive overview of the chemical and physical
properties, applications, and experimental considerations for Butane-1,4-13Cz, a stable isotope-
labeled compound crucial for research in metabolism, drug development, and chemical
reaction mechanisms.

Chemical and Physical Properties

Butane-1,4-13C: is a saturated hydrocarbon in which the carbon atoms at positions 1 and 4 are
replaced with the stable isotope carbon-13. This labeling provides a distinct mass shift, making
it an invaluable tracer for various analytical techniques.

Identification and Structure

Property Value

Chemical Name Butane-1,4-13C>

CAS Number 69105-48-2[1][2]

Linear Formula 1BCH3CH2CH213CH3[1][2]

Molecular Weight 60.11 g/mol [1][2]

Isotopic Purity 99 atom % 3C[1][2]

SMILES String [13CH3]CC[13CH3][1]

InChl Key [JIDNQMDRQITEOD-ZDOIIHCHSA-N[1]
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Physical Properties

The physical properties of Butane-1,4-13Cz are essentially identical to those of unlabeled n-

butane.
Property Value
Melting Point -138 °C (lit.)[1][2]
Boiling Point -0.5 °C (lit.)[1][2]
Vapor Density 2.11 (vs ain)[1]
Vapor Pressure 51.6 psi (37.7 °C)[1]
Flash Point -60 °C (-76.0 °F) - closed cup[1][2]
Solubility Insoluble in water; soluble in nonpolar organic

solvents such as hexane and benzene.[1][3]

Safety and Handling

Butane-1,4-13C: is a highly flammable gas and should be handled with appropriate precautions
in a well-ventilated area, away from ignition sources.

Hazard Class GHS Pictograms Signal Word Hazard Statements

H220: Extremely

Flammable Gas 1 GHSO02 (Flame) Danger
flammable gas.[1][4]
H280: Contains gas
. ) under pressure; may
Pressurized Gas GHSO04 (Gas cylinder)  Danger

explode if heated.[1]
[4]

Storage: Store in a well-ventilated place and protect from sunlight.[4][5][6]

Applications in Research
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The primary utility of Butane-1,4-13C: lies in its application as a stable isotope tracer in various
scientific domains.

Metabolic Pathway Tracing

Butane-1,4-13C2 can be introduced into biological systems to trace the metabolic fate of its
carbon atoms. While not a primary metabolite itself, its breakdown products can enter central
carbon metabolism. The 13C labels can be tracked through various metabolic pathways, such
as the tricarboxylic acid (TCA) cycle, using techniques like mass spectrometry and nuclear
magnetic resonance (NMR) spectroscopy. This allows researchers to quantify metabolic fluxes
and identify active metabolic pathways in cells and organisms.

Figure 1: Simplified metabolic tracing of 13C from Butane-1,4-13Cz through the TCA cycle.

Reaction Mechanism Studies

The distinct isotopic signature of Butane-1,4-13C: is instrumental in elucidating chemical

reaction mechanisms. A notable example is its use in studying the skeletal isomerization of n-
butane over solid acid catalysts. By analyzing the distribution of 13C in the isobutane product,
researchers can differentiate between monomolecular and bimolecular reaction pathways.[7]

Figure 2: Logical workflow for studying butane isomerization using Butane-1,4-13C..

Experimental Protocols
General Workflow for **C Labeling Experiments

A typical experimental workflow for stable isotope labeling studies involves the introduction of
the labeled substrate, sample collection, extraction of metabolites, and analysis by mass
spectrometry or NMR.

Figure 3: General experimental workflow for 13C labeling studies.

Synthesis of Butane-1,4-13C>

While detailed proprietary synthesis methods may vary, a general approach for the synthesis of
isotopically labeled alkanes involves the use of labeled starting materials in established organic
reactions. A plausible route for Butane-1,4-13C2 could involve the reaction of a 1,2-dihaloethane
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with a 13C-labeled methylating agent, such as a Grignard reagent, followed by appropriate
workup and purification.

Spectroscopic Data and Interpretation
Mass Spectrometry

The electron ionization mass spectrum of Butane-1,4-13C2 will exhibit a molecular ion peak (M+)
at m/z 60, which is two mass units higher than that of unlabeled butane (m/z 58). The
fragmentation pattern will be similar to that of unlabeled butane, with major fragments
corresponding to the loss of methyl and ethyl groups. The presence of the 13C labels in the
fragments can provide information about the original location of the labels.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum will be similar to that of unlabeled butane, showing two
multiplets for the methyl (CHs) and methylene (CHz) protons. The signals for the protons on
the 13C-labeled carbons will appear as doublets due to one-bond 13C-1H coupling (*fJCH =
125 Hz).

e 13C NMR: The proton-decoupled 13C NMR spectrum will show two signals. Due to the
symmetry of the molecule, the two terminal 13C-labeled methyl carbons (C1 and C4) will be
equivalent, and the two internal 12C-labeled methylene carbons (C2 and C3) will be
equivalent.[8] The chemical shifts will be approximately & 13 ppm for C1/C4 and & 25 ppm
for C2/C3. A key feature in the 33C NMR spectrum will be the presence of 13C-13C coupling
constants if both labeled carbons are in proximity, though in this case, the three-bond
coupling (3JCC) would be small.

This guide provides a foundational understanding of Butane-1,4-13C: for researchers and
professionals in drug development and related scientific fields. The unique properties of this
isotopically labeled compound make it a powerful tool for elucidating complex biological and
chemical processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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